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Compound of Interest

Compound Name: N-Propyl nitrate

Cat. No.: B130209 Get Quote

For laboratory professionals engaged in the dynamic fields of research and drug development,

the safe handling of volatile and hazardous chemicals is paramount. This guide provides

essential, immediate safety and logistical information for the proper use of N-Propyl nitrate, a

substance that demands rigorous safety protocols due to its flammable and explosive nature.

By adhering to these procedural steps, you can ensure a secure laboratory environment while

advancing your critical work.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling N-Propyl nitrate, a comprehensive array of personal protective equipment is

not just recommended, it is a critical necessity to prevent exposure and ensure personal safety.

The substance is irritating to the skin, eyes, and respiratory tract, and can have more severe

health effects with significant exposure.[1][2]

Eye and Face Protection:

Safety Goggles: Always wear indirect-vent, impact, and splash-resistant goggles to protect

against accidental splashes.[3]

Face Shield: For operations with a higher risk of splashing, a face shield should be worn in

conjunction with safety goggles for maximum protection.[3]

Skin Protection:
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Gloves: Protective gloves are mandatory to prevent skin contact.[1][3] The specific glove

material should be chosen based on recommendations from safety equipment suppliers for

compatibility with N-Propyl nitrate.

Protective Clothing: Wear appropriate protective clothing to avoid skin contact.[3][4] In the

event of contamination, clothing should be promptly removed.[4][5][6] An emergency shower

should be readily available.[3]

Respiratory Protection:

Ventilation: Always handle N-Propyl nitrate in a well-ventilated area, preferably within a

chemical fume hood, to minimize the inhalation of vapors.[1][2]

Respirators: If ventilation is inadequate and exposure limits are likely to be exceeded, a

NIOSH-approved respirator is required. For exposures up to 250 ppm, a supplied-air

respirator is recommended.[6] For higher concentrations or emergency situations, a self-

contained breathing apparatus (SCBA) with a full facepiece is necessary.[2][3][5]

Quantitative Exposure Limits
Adherence to established exposure limits is crucial for maintaining a safe working environment.

The following table summarizes the key occupational exposure limits for N-Propyl nitrate.

Exposure Limit Type Value Organization

Permissible Exposure Limit

(PEL)
25 ppm (8-hour TWA) OSHA

Recommended Exposure Limit

(REL)
25 ppm (10-hour TWA) NIOSH

Short-Term Exposure Limit

(STEL)
40 ppm (15-minute TWA) NIOSH/ACGIH

Threshold Limit Value (TLV) 25 ppm (8-hour TWA) ACGIH

Immediately Dangerous to Life

or Health (IDLH)
500 ppm NIOSH
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Data sourced from multiple safety data sheets and hazardous substance guides.[1][3][4]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of N-Propyl nitrate,

from initial preparation to final disposal. This workflow is designed to minimize risks and ensure

a controlled laboratory environment.
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Safe Handling Workflow for N-Propyl Nitrate

Preparation

Handling & Operation

Spill & Emergency Response

Waste Disposal

Review Safety Data Sheet (SDS)

Ensure Proper Ventilation (Fume Hood)

Don Appropriate PPE

Ground and Bond Containers

Use Non-Sparking Tools

Dispense and Use Chemical

Evacuate Area

In Case of Spill

Label Waste Container Clearly

Routine Operation

Remove Ignition Sources

Absorb with Inert Material (Sand, Vermiculite)

Collect in Sealed Containers

Dispose as Hazardous Waste via Certified channels

Store in a Cool, Well-Ventilated Area
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Operational and Disposal Plans
Handling Procedures:

Eliminate Ignition Sources: N-Propyl nitrate is highly flammable with a flash point of 70°F.[1]

[4] All potential ignition sources, such as open flames, sparks, and hot surfaces, must be

strictly prohibited in the handling area.[3][7][8]

Grounding and Bonding: To prevent static discharge, which can ignite vapors, all metal

containers and equipment used for transferring N-Propyl nitrate must be properly grounded

and bonded.[3][7]

Use of Non-Sparking Tools: Only non-sparking tools should be used when opening, closing,

or handling containers of N-Propyl nitrate to avoid creating ignition sources.[3][7][9]

Storage: Store N-Propyl nitrate in tightly closed containers in a cool, well-ventilated, and

fireproof area.[1][2] It should be stored separately from combustible materials, reducing

agents, and strong oxidants.[1][2]

Spill Response:

Evacuate and Ventilate: In the event of a spill, immediately evacuate all non-essential

personnel from the area and ensure adequate ventilation.[3]

Control Ignition Sources: Remove all sources of ignition from the spill area.[2][3][4]

Containment and Absorption: For small spills, absorb the liquid with a non-combustible, inert

material such as sand, earth, or vermiculite.[1][2][3][4] For larger spills, dike the area to

prevent spreading.[4]

Collection: Use non-sparking tools to collect the absorbed material and place it into a sealed,

properly labeled container for disposal.[4] Do not wash spills into the sewer system.[1][2]

Disposal Plan:

N-Propyl nitrate and any contaminated materials must be disposed of as hazardous waste.[3]

Follow all local, state, and federal regulations for hazardous waste disposal. It is recommended
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to contact a licensed chemical waste disposal company for proper disposal.[10] Do not attempt

to dispose of N-Propyl nitrate through standard laboratory waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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